Cas no 75776-00-0 (N-(acridin-9-yl)-N'-methylbenzene-1,4-diamine)

• Product Name: N-(acridin-9-yl)-N'-methylbenzene-1,4-diamine
• CAS No: 75776-00-0
• MF: C₂₀H₁₇N₃
• MW: 299.369084119797
• CID: 1775855
• PubChem ID: 37612
• Update Time: 2025-04-21

N-(acridin-9-yl)-N'-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(acridin-9-yl)-N'-methylbenzene-1,4-diamine
• 1,4-benzenediamine, N~1~-9-acridinyl-N~4~-methyl-
• N-(9-Acridinyl)-N'-methyl-1,4-benzenediamine
• 4-N-acridin-9-yl-1-N-methylbenzene-1,4-diamine
• DTXSID70226674
• BRN 0419662
• CCRIS 4550
• 9-(p-(Methylamino)anilino)acridine
• N1-(ACRIDIN-9-YL)-N4-METHYLBENZENE-1,4-DIAMINE
• ACRIDINE, 9-(p-(METHYLAMINO)ANILINO)-
• 9-(4-(Methylamino)anilino)acridine
• N-9-Acridinyl-N'-methyl-1,4-benzenediamine
• 75776-00-0
• CHEMBL415467
• SN 7282
• 1,4-Benzenediamine, N-9-acridinyl-N'-methyl-
• 9-[4-(METHYLAMINO)ANILINO]ACRIDINE

• Inchi： 1S/C20H17N3/c1-21-14-10-12-15(13-11-14)22-20-16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20/h2-13,21H,1H3,(H,22,23)
• InChI Key： SVIPDPNCURSLKO-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 299.14241
• Monoisotopic Mass: 299.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37Ų

Experimental Properties

• PSA: 36.95